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Compound of Interest

Compound Name: (5-Methoxypyridin-2-yl)methanol

Cat. No.: B151836

In-Depth Technical Guide: (5-Methoxypyridin-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of (5-Methoxypyridin-2-yl)methanol (CAS No: 127978-70-5). The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough resource for laboratory and development settings.

Chemical and Physical Properties

(5-Methoxypyridin-2-yl)methanol is a substituted pyridine derivative. Its properties are
summarized in the table below.
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Property Value Source
Molecular Formula C7HONO2 PubChem[1]
Molecular Weight 139.15 g/mol PubChem[1]
Appearance White to light yellow Solid ChemicalBook[2]
Boiling Point 262°C ChemicalBook[2]
Density 1.155 g/cm3 ChemicalBook|[2]
Flash Point 112°C ChemicalBook[2]
pKa 13.22+0.10 (Predicted) ChemicalBook[2]
Storage Temperature inert atmosphere, Room ChemicalBook[2]

Temperature

Safety and Hazard Information

This compound is classified as hazardous. The following table summarizes its hazard

statements and precautionary measures.

Hazard Class GHS Pictogram Signal Word Hazard Statements
- ) H302: Harmful if
Acute Toxicity (Oral) GHSO07 Warning
swallowed.[2]
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning L
irritation.[2]
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation.[2]
Specific target organ
o ] ] H335: May cause
toxicity — single GHSO07 Warning ) S
respiratory irritation.[2]
exposure

Toxicological and Ecotoxicological Data
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Comprehensive toxicological and ecotoxicological data for (5-Methoxypyridin-2-yl)methanol
is limited. An available Safety Data Sheet indicates "no data available" for key endpoints.[3]

Data Point Result

Acute Toxicity (Dermal) No data available
Acute Toxicity (Inhalation) No data available
Toxicity to fish No data available[3]

Toxicity to daphnia and other aquatic ]
No data available[3]

invertebrates

Toxicity to algae No data available[3]
Persistence and degradability No data available[3]
Bioaccumulative potential No data available[3]
Mobility in soil No data available[3]

Due to the lack of specific data, it is recommended to handle this compound with the
precautions suitable for a potentially harmful substance.

Handling, Storage, and First Aid
Handling and Storage

Proper handling and storage are crucial to ensure safety. General guidelines for handling
pyridine derivatives include:

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.[2][6]
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First Aid Measures

In case of exposure, follow these first aid measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[7]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If skin irritation persists, seek medical

attention.[4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[5]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of (5-
Methoxypyridin-2-yl)methanol are not readily available. However, standard methods for
determining key properties are described below.

Flash Point Determination (Closed-Cup Method)

The flash point of a flammable liquid can be determined using a closed-cup apparatus, such as
the Pensky-Martens or Abel apparatus.[3][9]

General Procedure:
e The sample is placed in the test cup of the apparatus.

e The sample is heated at a slow, constant rate while being stirred.
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e An ignition source is directed into the cup at regular temperature intervals.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapor above the sample to ignite.[8]

Boiling Point Determination

The boiling point can be determined by various methods, including distillation or using a
differential scanning calorimeter (DSC).

General Distillation Procedure:
o Asample of the liquid is placed in a distillation flask with a few boiling chips.
o The flask is heated, and the temperature of the vapor is monitored with a thermometer.

o The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium
with the liquid, observed as a stable temperature reading during distillation.

Visualized Workflow

The following diagram illustrates a general workflow for responding to an accidental exposure
to (5-Methoxypyridin-2-yl)methanol.
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Immediate Actions

Exposure Occurs

Assess the Situation

(Route of Exposure)

\4

Remove from Exposure Source Inhaled Ingested

Eyes

Skin

First Aid by Exposure Route

4 \/ \/ A/
Inhalation: Ingestion: Eye Contact: Skin Contact:
Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting Rinse with Water for 15 min Wash with Soap & Water

Follow-Up

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

First Aid Workflow for (5-Methoxypyridin-2-yl)methanol Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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